Cas no 96287-89-7 (1H-Purine, 6-octyl-)

1H-Purine, 6-octyl- structure
1H-Purine, 6-octyl- structure
Product Name:1H-Purine, 6-octyl-
CAS No:96287-89-7
MF:C13H20N4
MW:232.324702262878
CID:751488
PubChem ID:71331355
Update Time:2025-04-19

1H-Purine, 6-octyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-octyl-
    • 6-octyl-7H-purine
    • DTXSID80759943
    • 96287-89-7
    • Inchi: 1S/C13H20N4/c1-2-3-4-5-6-7-8-11-12-13(16-9-14-11)17-10-15-12/h9-10H,2-8H2,1H3,(H,14,15,16,17)
    • InChI Key: ZYCZFBQBTMKFOV-UHFFFAOYSA-N
    • SMILES: N1C=NC2=C(C=1CCCCCCCC)NC=N2

Computed Properties

  • Exact Mass: 232.16879665g/mol
  • Monoisotopic Mass: 232.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 54.5Ų
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